Cas no 1419517-99-9 ()

• CAS No: 1419517-99-9
• MF: C₁₀H₉BrN₂O
• MW: 253.095261335373
• CID: 6647011
• PubChem ID: 140649949
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C10H9BrN2O/c1-6(13-14)9-5-12-10-3-2-7(11)4-8(9)10/h2-5,12,14H,1H3
• InChI Key： GJAKJIFHPZFOBI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(C)=NO)=CN2

Computed Properties

• Exact Mass: 251.98983g/mol
• Monoisotopic Mass: 251.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 48.4Ų